Pentylpyrazine
Overview
Description
Pentylpyrazine, also known as 2-Pentylpyrazine, belongs to the class of organic compounds known as pyrazines . Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms . The molecular formula of Pentylpyrazine is C9H14N2 .
Synthesis Analysis
The synthesis of pyrazines usually involves complex chemical reactions, known as the Maillard reaction or nonenzymatic browning reaction . For instance, two new compounds of 3,6-dimethyl-2,5-pyrazinedicarboxylic acid 1-octen-3-yl ester (DMPOE) and 3,5,6-trimethyl-2-pyrazinecarboxylic acid 1-octen-3-yl ester (TMPOE) were synthesized by KMnO4 oxidation, acylating chlorination, and esterification reaction .
Molecular Structure Analysis
Pentylpyrazine has a molecular weight of 150.2209 . It contains a total of 25 bonds; 11 non-H bonds, 6 multiple bonds, 4 rotatable bonds, 6 aromatic bonds, and 1 six-membered ring .
Chemical Reactions Analysis
The thermal degradation behaviors of pyrazine derivatives have been studied using techniques like Thermogravimetry (TG), differential scanning calorimeter (DSC), and pyrolysis–gas chromatography/mass spectrometry (Py–GC/MS) . These studies provide insights into the chemical reactions involving pyrazines.
Physical And Chemical Properties Analysis
Pentylpyrazine is a pyrazine derivative with a molecular weight of 150.2209 . It contains a total of 25 bonds, including 11 non-H bonds, 6 multiple bonds, 4 rotatable bonds, 6 aromatic bonds, and 1 six-membered ring .
Scientific Research Applications
Pharmaceuticals
Pentylpyrazine, as a nitrogen-containing heterocyclic compound, plays a key role in drug production . It’s an attractive scaffold for drug discovery research .
Antimicrobial Activity
Pentylpyrazine derivatives have exhibited antimicrobial activities . They have been used to design and synthesize new leads to treat various diseases .
Anti-inflammatory Activity
Pentylpyrazine derivatives also have anti-inflammatory properties . They can be used in the treatment of inflammation-related diseases .
Antiviral Activity
Pentylpyrazine derivatives have shown antiviral activities . They can be used in the development of antiviral drugs .
Antifungal Activity
Pentylpyrazine derivatives have demonstrated antifungal activities . They can be used in the treatment of fungal infections .
Antioxidant Activity
Pentylpyrazine derivatives have antioxidant properties . They can be used in the treatment of diseases caused by oxidative stress .
Antitumor Activity
Pentylpyrazine derivatives have shown antitumor activities . They can be used in the development of antitumor drugs .
Kinase Inhibitory Activity
Pentylpyrazine derivatives have demonstrated kinase inhibitory activities . They can be used in the treatment of diseases related to kinase .
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various protein targets in the body, influencing their function and leading to various biological effects .
Mode of Action
It’s known that the number and positions of pyrazine rings in a molecule can greatly influence its interaction with targets, leading to changes in the molecular packing in crystals and hence the intermolecular electronic coupling .
Biochemical Pathways
It’s known that introducing more pyrazine rings decreases the energy levels of the lowest unoccupied molecular orbitals (lumos), which should aid electron transfer . This suggests that Pentylpyrazine might influence electron transfer pathways.
Pharmacokinetics
It’s known that the physicochemical properties of a molecule, including its size, charge, lipophilicity, and water solubility, can significantly impact its adme properties .
Result of Action
It’s known that the introduction of pyrazine rings into a molecule can lead to various biological effects, including changes in gene expression .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the stability of Pentylpyrazine and its interaction with its targets .
properties
IUPAC Name |
2-pentylpyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2/c1-2-3-4-5-9-8-10-6-7-11-9/h6-8H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNDDHUQSPNJCKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=NC=CN=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50978947 |
Source
|
| Record name | 2-Pentylpyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50978947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pentylpyrazine | |
CAS RN |
6303-75-9 |
Source
|
| Record name | Pentylpyrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6303-75-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Pentylpyrazine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006303759 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC42876 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=42876 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Pentylpyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50978947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Pentylpyrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.004 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | PENTYLPYRAZINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y68H0XHI2R | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of Pentylpyrazine in food chemistry?
A: Pentylpyrazine is a significant aroma compound found in various foods and beverages. It contributes to the characteristic nutty, roasted, and earthy flavors often associated with roasted peanuts, cooked rice, and certain liquors. [, ] For example, research has shown that pentylpyrazine, along with other alkylpyrazines, contributes to the complex aroma profile of Chinese liquors like "Wuliangye" and "Jiannanchun." []
Q2: How is Pentylpyrazine formed in food?
A: While the provided research doesn't directly address Pentylpyrazine formation, it sheds light on the formation of structurally related alkylpyrazines. Research suggests that these compounds can be formed through reactions involving acetol, ammonium acetate, and aldehydes like pentanal. [] This suggests that similar reactions involving different aldehydes could potentially lead to the formation of Pentylpyrazine.
Q3: Are there analytical techniques to identify and quantify Pentylpyrazine in food?
A: Yes, Gas Chromatography-Mass Spectrometry (GC-MS) combined with olfactory analysis (GC-O) are commonly employed techniques to identify and characterize aroma compounds, including pentylpyrazine, in complex mixtures like food and beverages. [] Aroma extract dilution analysis (AEDA) can further pinpoint the most impactful aroma compounds based on their flavor dilution (FD) values. []
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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